Cas no 1891586-71-2 (2-(3-Amino-1,2-oxazol-5-yl)-4-bromo-6-methoxyphenol)

• Product Name: 2-(3-Amino-1,2-oxazol-5-yl)-4-bromo-6-methoxyphenol
• CAS No: 1891586-71-2
• MF: C₁₀H₉BrN₂O₃
• MW: 285.094061613083
• CID: 5786047
• PubChem ID: 136931164
• Update Time: 2025-10-29

2-(3-Amino-1,2-oxazol-5-yl)-4-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 1891586-71-2
• EN300-1939176
• 2-(3-amino-1,2-oxazol-5-yl)-4-bromo-6-methoxyphenol
• 2-(3-Amino-1,2-oxazol-5-yl)-4-bromo-6-methoxyphenol

• Inchi： 1S/C10H9BrN2O3/c1-15-8-3-5(11)2-6(10(8)14)7-4-9(12)13-16-7/h2-4,14H,1H3,(H2,12,13)
• InChI Key： SFERWODXISNPIS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1=CC(N)=NO1)O)OC

Computed Properties

• Exact Mass: 283.97965g/mol
• Monoisotopic Mass: 283.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.5Ų

Additional information on 2-(3-Amino-1,2-oxazol-5-yl)-4-bromo-6-methoxyphenol

Comprehensive Overview of 2-(3-Amino-1,2-oxazol-5-yl)-4-bromo-6-methoxyphenol (CAS No. 1891586-71-2): Properties, Applications, and Research Insights

The compound 2-(3-Amino-1,2-oxazol-5-yl)-4-bromo-6-methoxyphenol (CAS No. 1891586-71-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its distinctive combination of an oxazole ring, bromine substitution, and methoxy functional group, this compound serves as a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₀H₉BrN₂O₃, highlights its potential for diverse chemical modifications, making it a subject of interest in drug discovery and material science.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of compounds like 2-(3-Amino-1,2-oxazol-5-yl)-4-bromo-6-methoxyphenol. Researchers frequently search for "oxazole derivatives in medicinal chemistry" or "bromophenol applications," reflecting its utility in designing kinase inhibitors and antimicrobial agents. The amino-oxazole moiety, in particular, is prized for its ability to enhance binding affinity in target proteins, a feature exploited in therapies for inflammatory diseases and metabolic disorders.

From a synthetic perspective, the bromo and methoxy groups in this compound enable selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig animations, which are pivotal in constructing complex pharmacophores. Laboratories optimizing "C-H activation strategies" or "heterocyclic scaffold diversification" often cite this compound as a model substrate due to its balanced reactivity and stability under catalytic conditions.

Environmental and regulatory considerations also shape the discourse around CAS No. 1891586-71-2. With growing emphasis on sustainable synthesis, researchers explore solvent-free or biocatalytic routes to derivatize this scaffold. Its low ecotoxicity profile, as inferred from structural analogs, positions it favorably compared to traditional halogenated intermediates, aligning with the "benign by design" paradigm in modern chemistry.

In material science, the conjugated system of 2-(3-Amino-1,2-oxazol-5-yl)-4-bromo-6-methoxyphenol offers intriguing optoelectronic properties. Studies investigating "organic semiconductors" or "fluorescence probes" highlight its potential in designing sensors or light-emitting diodes (LEDs), where its tunable emission spectra and thermal stability are advantageous.

Ongoing clinical and industrial research continues to uncover novel applications for this compound. Patent analyses reveal its incorporation in anticancer drug candidates and crop protection agents, addressing high-demand areas like "targeted cancer therapy" and "sustainable agriculture." As analytical techniques such as cryo-EM and machine learning-based molecular docking advance, the precise mechanisms of action for derivatives of this compound are being elucidated with unprecedented resolution.

In summary, 2-(3-Amino-1,2-oxazol-5-yl)-4-bromo-6-methoxyphenol exemplifies the convergence of synthetic utility and multidisciplinary applicability. Its role in addressing global challenges—from drug-resistant pathogens to renewable energy materials—underscores its enduring value in scientific innovation.